Cas no 33166-77-7 (3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester)

• Product Name: 3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester
• CAS No: 33166-77-7
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• MDL: MFCD03424809
• CID: 54021
• PubChem ID: 24879807
• Update Time: 2025-04-18

3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-fluorophenyl)-3-oxopropanoate
• 3-(3-Fluorophenyl)-3-oxopropionic acid ethyl ester
• Ethyl (3-fluorobenzoyl)acetate
• 3-(3-FLUORO-PHENYL)-3-OXO-PROPIONIC acid ETHYL ESTER
• (m-Fluorobenzoyl)acetic acid ethyl ester
• 3-(3-Fluorophenyl)-3-oxo-propionic acid ethyl ester
• 3-(3-Fluorophenyl)-3-oxopropanoic acid ethyl ester
• Ethyl 2-3-fluorobenzoylacetate
• Ethyl 3-fluoro-β-oxobenzenepropanoate
• Ethyl m-fluorobenzoyl acetate
• DTXSID00366375
• Benzenepropanoic acid, 3-fluoro-beta-oxo-, ethyl ester
• FT-0649206
• ethyl 3-(3-fluoro-phenyl)-3-oxo-propionate
• SCHEMBL1167035
• 3-(3-fluoro-phenyl)-3-oxo-propionic acid ethylester
• MLABEWHVTXMKHP-UHFFFAOYSA-N
• 33166-77-7
• benzyl[2-(dodecylamino)-2-oxoethyl]dimethylammoniumchloride
• ethyl 3-fluoro-beta-oxobenzenepropanoate
• AB2843
• Ethyl3-(3-fluorophenyl)-3-oxopropanoate
• ethyl-m-fluorobenzoylacetate
• AM912
• AKOS005063626
• SY009300
• MFCD03424809
• CS-W015120
• 3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester
• GS-3465
• ethyl 3-(3-fluorophenyl)-3-oxopropionate
• J-019051
• AC-7800
• A5920
• ethyl 3-(3-fluorophenyl)-3-oxo-propanoate
• DB-068765

• MDL： MFCD03424809
• Inchi： 1S/C11H11FO3/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6H,2,7H2,1H3
• InChI Key： MLABEWHVTXMKHP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 210.06900
• Monoisotopic Mass: 210.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.166 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 262-263 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5172(lit.)
• PSA: 43.37000
• LogP: 1.96160
• Solubility: Not determined

3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters